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Compound of Interest

Methyl 4-methyithiazole-2-
Compound Name:

carboxylate

Cat. No.: B077814

An In-depth Technical Guide on the Physical Properties of Methyl 4-methylthiazole-2-
carboxylate

This technical guide provides a comprehensive overview of the known physical properties of
Methyl 4-methylthiazole-2-carboxylate, a heterocyclic building block relevant to researchers,
scientists, and professionals in drug development. The document presents quantitative data in
a structured format, outlines general experimental protocols for property determination, and
includes a representative synthesis workflow.

Core Physical and Chemical Properties

Methyl 4-methylthiazole-2-carboxylate is a solid organic compound with the empirical
formula CeH7NO2S.[1] It is characterized by an ester functional group attached to a 4-
methylthiazole core.[1]

Data Presentation: Physical Properties

The key physical properties of Methyl 4-methylthiazole-2-carboxylate are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Formula CeH7NO2S [1112]
Molecular Weight 157.19 g/mol [1][2]
Appearance Solid [1]
Melting Point 62-67 °C [1]
Boiling Point 233.933 °C [2]
Density 1.245 g/cm3 [2]
Vapor Pressure 0.054 mmHg at 25°C [2]
Refractive Index 1.535 [2]

Experimental Protocols

While the provided search results do not contain the specific experimental protocols used to
determine the physical properties of Methyl 4-methylthiazole-2-carboxylate, this section
describes the standard laboratory methodologies for measuring such properties.

1. Melting Point Determination: The melting point range (62-67 °C) suggests the use of a
standard technique such as capillary melting point apparatus.

o Methodology: A small, powdered sample of the crystalline solid is packed into a thin-walled
capillary tube. The tube is placed in a melting point apparatus (e.g., a Buichi or Stuart
Scientific instrument) and heated at a controlled rate. The temperature at which the
substance first begins to melt and the temperature at which it becomes completely liquid are
recorded as the melting point range. For higher precision, Differential Scanning Calorimetry
(DSC) could be employed, which measures the heat flow difference between the sample and
a reference as a function of temperature.

2. Boiling Point Determination: The boiling point is typically determined at atmospheric
pressure, though values can be predicted or measured at reduced pressure.

o Methodology: A common method involves distillation. The compound is heated in a flask
equipped with a condenser and a thermometer. The temperature at which the liquid boils and
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its vapor is in equilibrium with the liquid is recorded as the boiling point. For small quantities,
a Siwoloboff method can be used, where a small test tube containing the sample and an
inverted, sealed capillary tube is heated in a water or oil bath. The boiling point is the
temperature at which a steady stream of bubbles emerges from the capillary.

3. Density Measurement: The density of a solid can be measured using various techniques.

» Methodology: Gas pycnometry is a common and accurate method. It determines the volume
of the solid by measuring the pressure change of a known quantity of an inert gas (like
helium) in a calibrated chamber with and without the sample. The density is then calculated
by dividing the sample's mass by the measured volume.

Logical and Experimental Workflow Visualization

The synthesis of thiazole derivatives often follows established pathways. The diagram below
illustrates a generalized "Hantzsch-type" synthesis workflow that is a plausible route for
producing substituted thiazole carboxylates like the target compound. This involves the
cyclization reaction between a thioamide and an a-halocarbonyl compound.
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Caption: Generalized workflow for the synthesis of a thiazole-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Methyl 4-methylthiazole-2-carboxylate physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077814#methyl-4-methylthiazole-2-carboxylate-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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